5-Pyrimidinecarboxylic acid, 2-(bromomethyl)-, methyl ester

• IUPAC Name: methyl 2-(bromomethyl)pyrimidine-5-carboxylate
• InChI: InChI=1S/C7H7BrN2O2/c1-12-7(11)5-3-9-6(2-8)10-4-5/h3-4H,2H2,1H3
• InChI Key: GHQQSELFEUXDQA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(N=C1)CBr
• Molecular Formula: C7H7BrN2O2
• DSSTOX Substance ID: DTXSID801188538
• Molecular Weight: 231.05 g/mol
• CAS RN: 859162-69-9

Description

5-Pyrimidinecarboxylic acid, 2-(bromomethyl)-, methyl ester is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-Pyrimidinecarboxylic acid, 2-(bromomethyl)-, methyl ester is not fully understood. However, it is believed to act by inhibiting certain enzymes or proteins involved in various biological processes. It has been shown to exhibit potent antitumor activity by inhibiting the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. It has also been shown to exhibit anti-inflammatory and antiviral activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-Pyrimidinecarboxylic acid, 2-(bromomethyl)-, methyl ester in lab experiments is its ease of synthesis. It can be synthesized in good yields using simple and readily available reagents. However, one of the major limitations is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research on 5-Pyrimidinecarboxylic acid, 2-(bromomethyl)-, methyl ester. One of the future directions is to further investigate its potential applications in medicinal chemistry, particularly as a potential drug candidate for the treatment of cancer and viral infections. Another future direction is to explore its potential applications in material science, particularly in the synthesis of novel materials with unique properties. Additionally, more research is needed to fully understand its mechanism of action and its potential toxicity.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its ease of synthesis, potent antitumor activity, anti-inflammatory and antiviral activities, and potential applications in medicinal chemistry and material science make it a promising compound for future research. However, its potential toxicity requires careful handling and disposal.

Scientific Research Applications

5-Pyrimidinecarboxylic acid, 2-(bromomethyl)-, methyl ester has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, it has been studied as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and viral infections. In material science, it has been studied for its potential applications in the synthesis of novel materials with unique properties. In organic synthesis, it has been studied as a potential building block for the synthesis of more complex molecules.